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Compound of Interest

Compound Name: 1,3,5-Tribromoadamantane
CAS No.: 707-34-6
Cat. No.: B122686
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 1,3,5-triboromoadamantane. The information is compiled from material
safety data sheets, chemical supplier information, and established principles of chemical
stability for halogenated organic compounds.

Overview and Physicochemical Properties

1,3,5-tribromoadamantane is a halogenated derivative of adamantane, a rigid tricyclic
hydrocarbon. Its unique structure imparts specific chemical and physical properties that are
crucial for its application in organic synthesis and materials science. A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,3,5-Tribromoadamantane
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Property Value Reference(s)
Molecular Formula C1oH13Brs [1112][3]
Molecular Weight 372.92 g/mol [1][2]
CAS Number 707-34-6 [4][5][6]
Appearance White to off-white solid [5]
Melting Point 126-127 °C (recrystallized from 5]

hexane)
Boiling Point 329.0 £ 22.0 °C (Predicted) [5]
Decomposition Temp. Not Available [4]

Soluble in DMSO (slightly, with
Solubility sonication), Methanol. Slightly [7]

soluble in water (with heating).

Stability Profile

1,3,5-tribromoadamantane is generally considered a stable compound under normal
laboratory and transport conditions. However, its stability can be influenced by several factors,
as outlined below.

General Stability: The product is stable and non-reactive under normal conditions of use,
storage, and transport.[4] No dangerous reactions are known under conditions of normal use.

[4]
Incompatible Materials:

o Strong Oxidizing Agents: Contact with strong oxidizing agents should be avoided as it may
lead to vigorous reactions.[4]

o Halogenated Hydrocarbons: General guidelines for storing chemicals recommend separating
halogenated hydrocarbons from other reactive classes of compounds.[8][9][10]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products
can be released, including carbon oxides, nitrogen oxides, and hydrogen fluoride/bromide.[4]

While specific studies on the photodegradation and hydrolytic stability of 1,3,5-
triboromoadamantane are not readily available in the public domain, the stability of similar
brominated organic compounds can be influenced by light and moisture. Therefore, it is
prudent to protect the compound from prolonged exposure to these elements.

Recommended Storage Conditions

Proper storage is critical to maintain the integrity and purity of 1,3,5-triboromoadamantane. The
recommended storage conditions are summarized in Table 2.

Table 2: Recommended Storage Conditions for 1,3,5-Tribromoadamantane
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Condition Recommendation Rationale Reference(s)

Store in a cool

location. Options To minimize the
Temperature include room potential for thermal [4151el18111]
temperature or degradation.

refrigeration (2-8°C).

] To prevent hydrolysis
Keep in a dry and ) )
Atmosphere ] and reactions with [41051[8]
well-ventilated place. ) )
atmospheric moisture.

To prevent
] Keep container tightly ~ contamination and
Container ) [41151[8]
closed and sealed. exposure to air and
moisture.

) Store away from direct  To prevent potential
Light Exposure _ : [°]
sunlight. photodegradation.

Store away from

incompatible
) ] ) To prevent hazardous
Segregation materials, especially ) ] 41181191
o chemical reactions.
strong oxidizing

agents.

Experimental Protocols for Stability Assessment

To comprehensively evaluate the stability of 1,3,5-tribromoadamantane, a series of forced
degradation studies can be performed. These studies are essential for identifying potential
degradation pathways and developing stability-indicating analytical methods. The following are
generalized protocols based on standard practices for pharmaceutical compounds.

Stability-Indicating Method Development

A stability-indicating analytical method is a validated quantitative procedure used to detect a
decrease in the amount of the active pharmaceutical ingredient (API) due to degradation. High-
Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.
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Objective: To develop an HPLC method capable of separating 1,3,5-tribromoadamantane
from its potential degradation products.

Instrumentation:

o HPLC system with a Diode-Array Detector (DAD) or UV detector.

o A suitable reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 um).
Methodology:

e Solvent Selection: Develop a mobile phase system (e.g., a gradient of acetonitrile and water)
that provides good resolution of the parent compound.

o Wavelength Selection: Use the DAD to determine the optimal wavelength for detecting 1,3,5-
triboromoadamantane and its degradation products.

o Forced Degradation Sample Analysis: Analyze samples from forced degradation studies (see
section 4.2) to ensure the method can separate the parent peak from all degradant peaks.
The method is considered stability-indicating if the peaks are well-resolved.

Forced Degradation Studies

Forced degradation studies expose the compound to stress conditions more severe than
accelerated stability testing to identify potential degradation products.[10]

General Procedure:

Prepare solutions of 1,3,5-tribromoadamantane in a suitable solvent.

Expose the solutions to the stress conditions outlined in Table 3.

At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable
concentration.

Analyze the samples using the developed stability-indicating HPLC method.

Table 3: Recommended Conditions for Forced Degradation Studies
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Stress Condition

Reagent/Condition

Typical Duration

Acid Hydrolysis

0.1M-1MHCI

Up to 72 hours at room
temperature and/or elevated

temperature (e.g., 60°C)

Base Hydrolysis

0.1M-1MNaCOH

Up to 72 hours at room
temperature and/or elevated

temperature (e.g., 60°C)

Oxidative Degradation

3-30% H20:2

Up to 72 hours at room

temperature

Thermal Degradation

Dry heat (e.g., 80°C) and/or
humid heat (e.g., 80°C / 75%
RH)

Up to 7 days

Photodegradation

Exposure to light according to
ICH Q1B guidelines (overall
illumination of not less than 1.2
million lux hours and an
integrated near ultraviolet
energy of not less than 200

watt hours/square meter)

As per guidelines

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can provide

guantitative data on the thermal stability of 1,3,5-tribromoadamantane.

Thermogravimetric Analysis (TGA):

o Objective: To determine the onset temperature of thermal decomposition.

e Methodology:

o Accurately weigh 5-10 mg of the sample into a TGA pan.
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o Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10
°C/min).

o Record the mass loss as a function of temperature. The onset of significant mass loss
indicates the beginning of thermal decomposition.

Differential Scanning Calorimetry (DSC):

o Objective: To determine the melting point and detect any thermally induced phase transitions
or decomposition events.

» Methodology:
o Accurately weigh 2-5 mg of the sample into a DSC pan and seal it.
o Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

o Record the heat flow as a function of temperature. An endothermic peak will correspond to
the melting point, and exothermic events may indicate decomposition.

Visualizations

The following diagrams illustrate the key factors influencing the stability of a chemical
compound and a general workflow for assessing this stability.
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Factors Influencing the Stability of 1,3,5-Tribromoadamantane
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Caption: Factors that can potentially lead to the degradation of 1,3,5-tribromoadamantane.
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Experimental Workflow for Stability Assessment
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Caption: A generalized workflow for the experimental assessment of chemical stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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